Cas no 78213-39-5 (N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide)

N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide structure
78213-39-5 structure
Product Name:N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide
CAS No:78213-39-5
MF:C10H23N3O3
MW:233.3079226017
CID:5224917
Update Time:2025-07-16

N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide Chemical and Physical Properties

Names and Identifiers

    • N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide
    • Inchi: 1S/C10H23N3O3/c1-3-9(7-14)11-5-6-13(12-16)10(4-2)8-15/h9-11,14-15H,3-8H2,1-2H3/t9-,10-/m1/s1
    • InChI Key: ACMMHOSETAFCPZ-NXEZZACHSA-N
    • SMILES: N(N=O)(CCN[C@@H](CO)CC)[C@@H](CO)CC

N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H414070-10mg
N-((R)-1-Hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous Amide
78213-39-5
10mg
$173.00 2023-05-18
TRC
H414070-50mg
N-((R)-1-Hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous Amide
78213-39-5
50mg
$775.00 2023-05-18
TRC
H414070-100mg
N-((R)-1-Hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous Amide
78213-39-5
100mg
$ 1800.00 2023-09-07

Additional information on N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide

Professional Introduction to N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide (CAS No. 78213-39-5)

N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 78213-39-5, represents a novel molecular architecture that has been extensively studied for its potential therapeutic applications. The structural complexity of this molecule, characterized by its (R)-1-hydroxybutan-2-yl and (R)-1-hydroxybutan-2-yl amino substituents, makes it a subject of interest for researchers exploring innovative drug design strategies.

The compound's unique chemical profile is derived from its nitrous amide backbone, which is coupled with a bifunctional side chain featuring an (R)-1-hydroxybutan-2-yl group and an (R)-1-hydroxybutan-2-yl amino ethyl moiety. This arrangement not only imparts specific stereochemical properties but also enhances its reactivity, making it a versatile scaffold for further chemical modifications. The presence of multiple chiral centers in the molecule underscores its potential as a building block for enantioselective synthesis, a critical consideration in modern drug development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral molecules in achieving high selectivity and efficacy in therapeutic agents. The (R)-configuration of the (R)-1-hydroxybutan-2-yl units in this compound aligns with the growing trend toward the development of enantiomerically pure drugs, which often exhibit superior pharmacological profiles compared to their racemic counterparts. This aspect has spurred considerable interest among academic and industrial researchers who are exploring novel synthetic pathways to access such stereodefined molecules.

The nitrous amide functional group in N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide plays a pivotal role in determining its chemical behavior. Nitrous amides are known for their reactivity in various organic transformations, including nucleophilic substitutions and cycloadditions, which can be leveraged to construct complex molecular architectures. The compound's potential as a precursor for more elaborate derivatives has been demonstrated through several recent studies that have explored its utility in constructing peptidomimetics and other bioactive scaffolds.

In the realm of drug discovery, the exploration of novel heterocyclic systems remains a cornerstone of innovation. The nitrous amide core in this compound is part of a broader class of heterocycles that have shown promise in modulating biological pathways associated with inflammation, pain, and neurodegeneration. For instance, nitroso-containing heterocycles have been investigated for their ability to interact with biological targets in ways that differ from traditional pharmacophores. This has opened up new avenues for developing therapeutics with unique mechanisms of action.

The structural features of N-((R)-1-hydroxybutan-2-yl)-N-(2-(((R)-1-hydroxybutan-2-yl)amino)ethyl)nitrous amide also make it an attractive candidate for investigating structure-property relationships (SPRs). By systematically varying substituents on the (R)-1-hydroxybutan-2-yl and (R)-1-hydroxybutan-2-y amino ethyl groups, researchers can gain insights into how these modifications influence physicochemical properties such as solubility, permeability, and metabolic stability. Such studies are essential for optimizing drug candidates for clinical translation.

One particularly intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The presence of both an amine and a nitrous amide functionality provides multiple points of intervention for further functionalization. This flexibility has been exploited in several synthetic strategies aimed at constructing peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic profiles. Peptidomimetics are particularly valuable in drug development due to their enhanced stability against enzymatic degradation.

The growing interest in nitrous amides as pharmacophores has also been fueled by their unique electronic properties. The nitroso group (–NO) introduces a polarizable double bond that can participate in various non-covalent interactions with biological targets. These interactions can be fine-tuned by altering the electronic environment around the nitroso moiety, which can be achieved through strategic substitution on the adjacent carbon atoms. This tunability makes nitrous amides particularly useful for designing molecules with high binding affinity and selectivity.

Recent computational studies have further elucidated the potential of nitrous amides as privileged scaffolds in drug design. Molecular modeling techniques have been employed to explore how these compounds interact with biological targets at the atomic level. These studies have revealed that nitrous amides can adopt multiple conformations that optimize their binding to proteins and enzymes. Such insights have guided the design of novel derivatives with enhanced therapeutic potential.

The synthesis of N-((R)-1-hydroxybutan-2-y l)-N-(2 -(((R ) - 1 - hydro xy but an - 2 - yl ) amino ) eth yl ) nitr ou s ami de exemplifies the sophistication required in modern pharmaceutical chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high enantiomeric purity and yield. Advances in catalytic methods have made it possible to achieve these objectives more efficiently than ever before, paving the way for scalable production processes.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its structural features make it suitable for use as a ligand or probe in biochemical assays designed to investigate enzyme mechanisms and protein-protein interactions. Such assays are critical for understanding disease pathways at a molecular level and identifying new therapeutic targets.

In conclusion, N - (( R ) - 1 - hydro xy but an - 2 - yl ) - N - ( 2 - ( ( ( R ) - 1 - hydro xy but an - 2 - yl ) ami no ) eth yl ) nitr ou s ami de ( CAS No . 78 213 - 39 - 5 ) is a remarkable compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity and versatility , make it a valuable tool for developing new therapeutics . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and improving patient care . p >

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.